Cas no 1807098-18-5 (3-Amino-4-methylpyridine-5-acetonitrile)

• Product Name: 3-Amino-4-methylpyridine-5-acetonitrile
• CAS No: 1807098-18-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 4803364
• Update Time: 2025-10-30

3-Amino-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C8H9N3/c1-6-7(2-3-9)4-11-5-8(6)10/h4-5H,2,10H2,1H3
• InChI Key： YOLZPAZLXMGQIC-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=C(C=1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-methylpyridine-5-acetonitrile

Introduction to 3-Amino-4-methylpyridine-5-acetonitrile (CAS No. 1807098-18-5)

3-Amino-4-methylpyridine-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1807098-18-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and industrial applications. The structural features of 3-Amino-4-methylpyridine-5-acetonitrile, particularly the presence of an amino group at the 3-position, a methyl group at the 4-position, and a nitrile group at the 5-position, make it a versatile intermediate in organic synthesis and a potential candidate for drug development.

The chemical formula of 3-Amino-4-methylpyridine-5-acetonitrile can be represented as C₆H₈N₂, reflecting its molecular composition. The compound exhibits a molecular weight of approximately 112.13 g/mol and a melting point range that typically falls between 80°C and 85°C. These physical properties contribute to its stability and handling characteristics, making it suitable for various laboratory and industrial processes.

In recent years, 3-Amino-4-methylpyridine-5-acetonitrile has been extensively studied for its potential applications in pharmaceutical chemistry. The pyridine core structure is a common motif in many bioactive molecules, and modifications at different positions can lead to compounds with enhanced pharmacological properties. Specifically, the amino group at the 3-position provides a site for further functionalization, allowing chemists to explore diverse derivatives. This flexibility has made 3-Amino-4-methylpyridine-5-acetonitrile a valuable building block in the synthesis of more complex molecules.

One of the most promising areas of research involving 3-Amino-4-methylpyridine-5-acetonitrile is its role as a precursor in the development of novel therapeutic agents. Researchers have been investigating its potential in creating compounds that target various diseases, including cancer, infectious diseases, and neurological disorders. The nitrile group at the 5-position is particularly interesting as it can be hydrolyzed to form carboxylic acids or further reduced to amides, providing multiple pathways for structural diversification.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, derivatives of 3-Amino-4-methylpyridine-5-acetonitrile have been explored as kinase inhibitors, which are crucial in cancer therapy. The ability to modify the pyridine ring allows for fine-tuning of binding affinity and selectivity towards specific enzymatic targets. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthetic pathways for 3-Amino-4-methylpyridine-5-acetonitrile have also been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled chemists to access this compound efficiently. These advancements have not only facilitated research but also made large-scale production more feasible, opening doors for industrial applications.

In addition to its pharmaceutical applications, 3-Amino-4-methylpyridine-5-acetonitrile finds utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing new materials with specific electronic properties or for creating novel agrochemicals that enhance crop protection strategies. The versatility of this compound underscores its importance across multiple scientific disciplines.

The future prospects of 3-Amino-4-methylpyridine-5-acetonitrile are promising, with ongoing research aimed at uncovering new derivatives and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to significant breakthroughs in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like 3-Amino-4-methylpyridine-5-acetonitrile will undoubtedly play a pivotal role in shaping the future of chemical research.